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Compound of Interest |

2-Dimethylamino-propionic acid
Compound Name:

hydrochloride
CAS No.: 16708-13-7
Cat. No.: B1146412

Get Quote

Introduction: Understanding the Solute

2-Dimethylamino-propionic acid hydrochloride, also known as N,N-Dimethylalanine
hydrochloride, is a derivative of the amino acid alanine. As a hydrochloride salt of a tertiary
amine, its physicochemical properties are dictated by the protonated amine group, which
imparts significant polarity and a propensity for aqueous solubility.[1] The presence of the
carboxyl group and the relatively small aliphatic structure further influences its behavior in
various solvent systems.

These application notes provide a comprehensive, experience-driven guide for the effective
dissolution of 2-Dimethylamino-propionic acid hydrochloride. The protocols herein are
designed for researchers in drug development and chemical synthesis, emphasizing the
rationale behind solvent selection and handling procedures to ensure solution integrity, stability,
and suitability for downstream applications.

Physicochemical Data Summary:
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Property Value /| Observation Source | Rationale
Molecular Formula CsH11NO2-HCI PubChem|[2]
Molecular Weight 153.61 g/mol TCI Chemicals
White to off-white crystalline )
Appearance ] TCI Chemicals
solid or powder
Form Hydrochloride Salt Chemical structure

Key Functional Groups

Tertiary Amine (protonated),

Carboxylic Acid

Chemical structure

Predicted Solubility

High in polar protic solvents
(e.g., Water, Ethanol)

General principle for amine

hydrochloride salts[1]

Hygroscopicity

Expected to be hygroscopic

Common characteristic of

soluble salts[3]

Core Directive: A First-Principles Approach to

Dissolution

Given that 2-Dimethylamino-propionic acid hydrochloride is not a widely documented

compound with standardized dissolution protocols, a systematic, first-principles approach is

required. The strategy is to begin with the most probable solvent based on chemical structure

and progressively move to more complex systems if necessary. The primary assumption,

grounded in chemical theory, is that as a hydrochloride salt, the compound will behave as an

ionic species and dissolve readily in polar protic solvents.[1][4]

The following workflow diagram outlines the decision-making process for solvent selection and

optimization.
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Preparation & Safety
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. spectroscopyonline.com [spectroscopyonline.com]

2. 2-Dimethylamino-propionic acid | C5SH11NO2 | CID 11788290 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 3. N,N-Dimethylaniline Hydrochloride | 5882-44-0 | TCI AMERICA [tcichemicals.com]

e 4, US5686588A - Amine acid salt compounds and process for the production thereof -
Google Patents [patents.google.com]

¢ To cite this document: BenchChem. [Application Notes and Protocols: Dissolving 2-
Dimethylamino-propionic Acid Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1146412/docs#application-notes-and-protocols-
dissolving-2-dimethylamino-propionic-acid-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1146412?utm_src=pdf-custom-synthesis#bc-rfq
https://www.spectroscopyonline.com/view/organic-nitrogen-compounds-v-amine-salts
https://pubchem.ncbi.nlm.nih.gov/compound/11788290
https://pubchem.ncbi.nlm.nih.gov/compound/11788290
https://www.tcichemicals.com/CA/en/p/D6371
https://patents.google.com/patent/US5686588A/en
https://patents.google.com/patent/US5686588A/en
https://www.benchchem.com/product/b1146412/docs#application-notes-and-protocols-dissolving-2-dimethylamino-propionic-acid-hydrochloride
https://www.benchchem.com/product/b1146412/docs#application-notes-and-protocols-dissolving-2-dimethylamino-propionic-acid-hydrochloride
https://www.benchchem.com/product/b1146412/docs#application-notes-and-protocols-dissolving-2-dimethylamino-propionic-acid-hydrochloride
https://www.benchchem.com/product/b1146412/docs#application-notes-and-protocols-dissolving-2-dimethylamino-propionic-acid-hydrochloride
https://www.benchchem.com/product/b1146412?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146412?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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